![molecular formula C6H2BrCl2F B596263 2-Bromo-1,4-dichloro-3-fluorobenzene CAS No. 1373233-32-9](/img/structure/B596263.png)
2-Bromo-1,4-dichloro-3-fluorobenzene
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Overview
Description
2-Bromo-1,4-dichloro-3-fluorobenzene is a chemical compound with the molecular formula C6H2BrCl2F . It is a derivative of benzene, with bromine, chlorine, and fluorine atoms attached to the benzene ring .
Molecular Structure Analysis
The molecular weight of 2-Bromo-1,4-dichloro-3-fluorobenzene is 243.89 . The InChI code for this compound is 1S/C6H2BrCl2F/c7-5-3 (8)1-2-4 (10)6 (5)9/h1-2H .Chemical Reactions Analysis
While specific chemical reactions involving 2-Bromo-1,4-dichloro-3-fluorobenzene are not available in the searched resources, similar compounds like 4-Bromofluorobenzene are known to undergo cross-coupling reactions . They can also form Grignard reagents used in the synthesis of fluorophenyl-containing compounds .Physical And Chemical Properties Analysis
2-Bromo-1,4-dichloro-3-fluorobenzene is a solid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility are not available in the searched resources.Scientific Research Applications
Organic Building Blocks
2-Bromo-1,4-dichloro-3-fluorobenzene is often used as an organic building block in various chemical reactions . This means it can be used to construct more complex organic molecules, serving as a starting point for a wide range of chemical syntheses.
Synthesis of Ethenylbenzenes
This compound may be used in the synthesis of 1,4-dichloro-2-[(E)-2-(4-methoxyphenyl)ethenyl]benzene and 1,4-dichloro-2-[(E)-2-(3-chlorophenyl)ethenyl]benzene . These are specific types of ethenylbenzenes, which are important in various areas of chemistry.
Synthesis of Dibromobenzenes
2-Bromo-1,4-dichloro-3-fluorobenzene can also be used in the synthesis of 2,3-dibromo-1,4-dichlorobenzene . Dibromobenzenes are used in a variety of chemical reactions and can serve as precursors to other compounds.
Catalyst in Mizoroki-Heck Reactions
This compound has been used in Mizoroki-Heck reactions . These are important reactions in organic chemistry that involve the palladium-catalyzed coupling of an aryl halide and an alkene.
Synthesis of Trifluoromethylpyridines
2-Bromo-1,4-dichloro-3-fluorobenzene has been used in the synthesis of trifluoromethylpyridines . These compounds are key structural motifs in active agrochemical and pharmaceutical ingredients.
Agrochemical Applications
Trifluoromethylpyridines, which can be synthesized using 2-Bromo-1,4-dichloro-3-fluorobenzene, are used in the protection of crops from pests . This makes the compound indirectly important in the field of agriculture.
Safety and Hazards
2-Bromo-1,4-dichloro-3-fluorobenzene is classified as a flammable liquid and vapor. It causes skin irritation and may cause respiratory irritation . It is also toxic to aquatic life with long-lasting effects . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
The primary target of 2-Bromo-1,4-dichloro-3-fluorobenzene is the benzene ring . The benzene ring is a key structural component of many organic molecules and plays a crucial role in chemical reactions .
Mode of Action
2-Bromo-1,4-dichloro-3-fluorobenzene interacts with its target through a process known as electrophilic aromatic substitution . This is a two-step mechanism:
- In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate .
- In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Pharmacokinetics
Its physical properties such as boiling point (2330±350 °C) and density (1823±006 g/cm3) have been reported . These properties can influence its bioavailability and pharmacokinetics.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Bromo-1,4-dichloro-3-fluorobenzene. Furthermore, it has been reported that spillage is unlikely to penetrate soil, and the compound evaporates slowly .
properties
IUPAC Name |
2-bromo-1,4-dichloro-3-fluorobenzene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2BrCl2F/c7-5-3(8)1-2-4(9)6(5)10/h1-2H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMIMUZZZXQHIAX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1Cl)F)Br)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2BrCl2F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30742961 |
Source
|
Record name | 2-Bromo-1,4-dichloro-3-fluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30742961 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.88 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1373233-32-9 |
Source
|
Record name | 2-Bromo-1,4-dichloro-3-fluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30742961 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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